Alterlactone
Overview
Description
Alterlactone is an antimicrobial compound that shows broad antimicrobial activity against bacterial and fungal organisms . It also has strong radical scavenging activity .
Synthesis Analysis
The total synthesis of Alterlactone was achieved in nine steps with a 69% yield starting with acetal-protected phloroglucinic acid and 6-bromopiperonal .
Molecular Structure Analysis
The molecular structure of Alterlactone consists of a total of 35 bonds . The molecular weight is 288.25 and the formula is C15H12O6 . The SMILES representation is O=C1OCC2=C(C3=CC(OC)=CC(O)=C13)C=C(O)C(O)=C2 .
Physical And Chemical Properties Analysis
Alterlactone is a powder in its physical state . It is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc . The chemical name is 2,3,8-trihydroxy-10-methoxy-5H-benzodbenzoxepin-7-one .
Scientific Research Applications
Synthesis and Mycotoxin Properties
Alterlactone, identified as a resorcylic lactone and a mycotoxin produced by the fungus Alternaria sp., has been successfully synthesized. This synthesis was accomplished in nine steps starting with acetal-protected phloroglucinic acid and 6-bromopiperonal, with a key step involving a Suzuki coupling used for constructing the central biaryl bond (Cudaj & Podlech, 2012).
Neuroprotective Effects
Research has highlighted the neuroprotective effects of alterlactone, among other dibenzopyrone phenolic derivatives, isolated from the endophytic fungi Alternaria alternata. Alterlactone demonstrated remarkable neuroprotective effects against oxidative injuries in PC12 cells by acting as a potent activator of nuclear factor-erythroid derived 2-like 2 (Nrf2), promoting the expression of Nrf2-governed cytoprotective genes and increasing the cellular antioxidant capacity (Hou et al., 2021).
properties
IUPAC Name |
2,3,8-trihydroxy-10-methoxy-5H-benzo[d][2]benzoxepin-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O6/c1-20-8-3-10-9-5-12(17)11(16)2-7(9)6-21-15(19)14(10)13(18)4-8/h2-5,16-18H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAAWVSLYMPCCOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=C1)O)C(=O)OCC3=CC(=C(C=C32)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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